Cas no 690642-28-5 (1-(4-tert-butylbenzenesulfonyl)-4-(pyridin-2-yl)piperazine)

• Product Name: 1-(4-tert-butylbenzenesulfonyl)-4-(pyridin-2-yl)piperazine
• CAS No: 690642-28-5
• MF: C₁₉H₂₅N₃O₂S
• MW: 359.485703229904
• MDL: MFCD01636903
• CID: 4657053
• Update Time: 2025-07-19

1-(4-tert-butylbenzenesulfonyl)-4-(pyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylbenzenesulfonyl)-4-(pyridin-2-yl)piperazine
• Piperazine, 1-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-4-(2-pyridinyl)-

• MDL： MFCD01636903
• Inchi： 1S/C19H25N3O2S/c1-19(2,3)16-7-9-17(10-8-16)25(23,24)22-14-12-21(13-15-22)18-6-4-5-11-20-18/h4-11H,12-15H2,1-3H3
• InChI Key： IHWAPDHBWDLRCN-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C(C)(C)C)C=C2)(=O)=O)CCN(C2=NC=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-(4-tert-butylbenzenesulfonyl)-4-(pyridin-2-yl)piperazine

1-(4-tert-butylbenzenesulfonyl)-4-(pyridin-2-yl)piperazine: A Comprehensive Overview

1-(4-tert-butylbenzenesulfonyl)-4-(pyridin-2-yl)piperazine, with the CAS number 690642-28-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a pyridine moiety, and a tert-butylbenzenesulfonyl group. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The piperazine ring is a common structural motif in many bioactive compounds, known for its ability to modulate various biological targets. The presence of the pyridine moiety further enhances the compound's pharmacological properties, as pyridine derivatives are often associated with potent biological activities. The tert-butylbenzenesulfonyl group adds steric bulk and hydrophobicity, which can influence the compound's binding affinity and selectivity towards specific receptors.

Recent studies have highlighted the potential of 1-(4-tert-butylbenzenesulfonyl)-4-(pyridin-2-yl)piperazine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. This makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(4-tert-butylbenzenesulfonyl)-4-(pyridin-2-yl)piperazine has shown potential in neuropharmacology. Studies have indicated that it can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This suggests its potential use in the treatment of neurological disorders such as depression and Parkinson's disease.

The pharmacokinetic profile of 1-(4-tert-butylbenzenesulfonyl)-4-(pyridin-2-yl)piperazine has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. Its high bioavailability and low toxicity further enhance its potential as a therapeutic agent.

In the context of drug discovery and development, 1-(4-tert-butylbenzenesulfonyl)-4-(pyridin-2-yl)piperazine serves as an important lead compound. Its structural flexibility allows for the synthesis of various analogs through chemical modifications, which can be tailored to optimize specific biological activities. For example, substituting different functional groups on the piperazine ring or the pyridine moiety can lead to compounds with enhanced potency or selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-tert-butylbenzenesulfonyl)-4-(pyridin-2-yl)piperazine in various disease models. Preliminary results have been promising, with the compound demonstrating significant therapeutic benefits without major adverse effects. These findings underscore its potential as a novel therapeutic agent in the near future.

In conclusion, 1-(4-tert-butylbenzenesulfonyl)-4-(pyridin-2-yl)piperazine (CAS No. 690642-28-5) is a multifaceted compound with a wide range of biological activities and therapeutic potentials. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.